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Compound of Interest

Compound Name: Atractylochromene

Cat. No.: B12302996

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Atractylochromene, a potent dual inhibitor of 5-LOX/COX-1 used in
laboratory research. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations. All researchers, scientists, and drug
development professionals handling this compound must adhere to these guidelines.

Hazard Identification and Classification

Atractylochromene is a bioactive organic compound. While specific toxicity data is not readily
available, it should be handled as a potentially hazardous substance. As a chromene
derivative, it may be harmful if ingested, inhaled, or absorbed through the skin. It is crucial to
prevent its release into the environment.

Key Hazard Information:
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Property Summary Citation
Chemical Name Atractylochromene

CAS Number 203443-33-8 [1]
Molecular Formula C17H2202

Primary Hazards

Assumed to be harmful if
swallowed, inhaled, or in 2]

contact with skin. Potential

environmental hazard.

Regulatory Status

Must be disposed of as
chemical waste in accordance 2]
with local, state, and federal

regulations.

Personal Protective Equipment (PPE)

Before handling Atractylochromene for disposal, all personnel must wear appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Required PPE:

o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Step-by-Step Disposal Procedure

The primary method for the disposal of Atractylochromene is through a licensed chemical

waste management company. Do not dispose of Atractylochromene down the drain or in

regular trash.
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Step 1: Waste Segregation

o All waste containing Atractylochromene, including pure compound, solutions, contaminated
labware (e.g., pipette tips, vials), and contaminated PPE, must be segregated from other
laboratory waste streams.

Step 2: Waste Collection and Labeling

o Solid Waste: Collect pure Atractylochromene and contaminated solids in a designated,
leak-proof, and clearly labeled hazardous waste container.

» Liquid Waste: Collect solutions containing Atractylochromene in a separate, sealed, and
compatible hazardous waste container. Do not mix with other solvent waste unless
specifically permitted by your institution's Environmental Health and Safety (EHS) office.

» Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "Atractylochromene,” and the approximate quantity.

Step 3: Storage

» Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be secure and away from
incompatible chemicals.

Step 4: Arrange for Pickup

» Contact your institution's EHS office or the designated chemical waste coordinator to
schedule a pickup for the hazardous waste. Follow all institutional procedures for waste
manifest and pickup.

Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately:
o Evacuate: Evacuate the immediate area of the spill.

 Alert: Notify your supervisor and the institutional EHS office.
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o Ventilate: Ensure the area is well-ventilated.

o Containment: If it is safe to do so, contain the spill using a chemical spill kit with absorbent
materials.

e Cleanup: Cleanup should be performed by trained personnel wearing appropriate PPE. All
cleanup materials must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Atractylochromene.
Caption: Atractylochromene Disposal Workflow.

Disclaimer: This document provides general guidance. Always consult your institution's specific
chemical hygiene plan and EHS office for detailed procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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